N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide

• Molecular Formula: C19H19Cl2N5O
• Molecular Weight: 404.3 g/mol
• IUPAC Name: (E)-N-[1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]-3-(1-methylpyrazol-4-yl)prop-2-enamide
• InChI: InChI=1S/C19H19Cl2N5O/c1-12-19(23-18(27)8-7-14-9-22-25(3)10-14)13(2)26(24-12)11-15-16(20)5-4-6-17(15)21/h4-10H,11H2,1-3H3,(H,23,27)/b8-7+
• InChI Key: UBHOFIULWQZXSY-BQYQJAHWSA-N
• Isomeric SMILES: CC1=C(C(=NN1CC2=C(C=CC=C2Cl)Cl)C)NC(=O)/C=C/C3=CN(N=C3)C
• SMILES: CC1=C(C(=NN1CC2=C(C=CC=C2Cl)Cl)C)NC(=O)C=CC3=CN(N=C3)C

Description

N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide involves the inhibition of various enzymes and signaling pathways that are involved in the development and progression of diseases. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It has also been found to inhibit the activity of various kinases, including c-Jun N-terminal kinase (JNK) and extracellular signal-regulated kinase (ERK), which are involved in the regulation of cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce inflammation, inhibit tumor growth, and improve cognitive function. It has also been found to have antioxidant properties, which can help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

The advantages of using N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide in lab experiments include its high potency, selectivity, and specificity. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using this compound is that it may have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide. One direction is to further investigate its potential use as a therapeutic agent for the treatment of various diseases. Another direction is to study its mechanism of action in more detail, including its interactions with various enzymes and signaling pathways. Additionally, future studies could focus on the development of more potent and selective analogs of this compound.

Synthesis Methods

The synthesis of N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide involves the reaction of 2,6-dichlorobenzyl chloride with 3,5-dimethyl-1H-pyrazole-4-carboxylic acid to form the intermediate 1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazole-4-carboxylic acid. This intermediate is then reacted with 1-methyl-1H-pyrazole-4-carboxylic acid and acryloyl chloride to form the final product.

Scientific Research Applications

N-[1-(2,6-dichlorobenzyl)-3,5-dimethyl-1H-pyrazol-4-yl]-3-(1-methyl-1H-pyrazol-4-yl)acrylamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases, including Alzheimer’s disease, Parkinson’s disease, and multiple sclerosis.